Cas no 2680716-85-0 (benzyl N-(2-hydroxyethyl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)carbamate)

• Product Name: benzyl N-(2-hydroxyethyl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)carbamate
• CAS No: 2680716-85-0
• MF: C₂₀H₂₃NO₃
• MW: 325.401525735855
• CID: 6043021
• PubChem ID: 165922157
• Update Time: 2025-06-28

benzyl N-(2-hydroxyethyl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-hydroxyethyl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)carbamate
• EN300-28294693
• 2680716-85-0

• Inchi： 1S/C20H23NO3/c22-14-13-21(20(23)24-15-16-7-2-1-3-8-16)19-12-6-10-17-9-4-5-11-18(17)19/h1-5,7-9,11,19,22H,6,10,12-15H2
• InChI Key： QNYPZABIUJCQCR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CCO)C1C2C=CC=CC=2CCC1)=O

Computed Properties

• Exact Mass: 325.16779360g/mol
• Monoisotopic Mass: 325.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-(2-hydroxyethyl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)carbamate

Benzyl N-(2-Hydroxyethyl)-N-(1,2,3,4-Tetrahydronaphthalen-1-yl)Carbamate: A Comprehensive Overview

Benzyl N-(2-hydroxyethyl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)carbamate (CAS No. 2680716-85-0) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzyl group with a carbamate functional group. The presence of the 1,2,3,4-tetrahydronaphthalen-1-yl moiety adds complexity to its molecular architecture, making it a subject of interest for researchers and industry professionals alike.

The benzyl group in this compound plays a crucial role in determining its physical and chemical properties. Benzyl groups are known for their stability and ability to participate in various chemical reactions, such as nucleophilic substitution and addition. The carbamate functional group further enhances the compound's reactivity and versatility. Carbamates are widely used in the synthesis of pharmaceuticals, agrochemicals, and polymers due to their ability to form strong bonds with other molecules.

Recent studies have highlighted the potential of benzyl N-(2-hydroxyethyl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)carbamate in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing high-performance polymers with tailored mechanical and thermal properties. The tetrahydronaphthalen ring system contributes to the compound's aromaticity and rigidity, which are essential for applications in optoelectronics and organic electronics.

In addition to its material science applications, this compound has shown promise in the field of medicinal chemistry. The hydroxyethyl group within the molecule introduces hydrophilic properties, which can enhance the bioavailability of drugs. Recent research has focused on its potential as an intermediate in the synthesis of bioactive compounds with anti-inflammatory and antioxidant properties.

The synthesis of benzyl N-(2-hydroxyethyl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)carbamate involves a series of well-established organic reactions. These include nucleophilic substitution reactions and condensation reactions that allow for precise control over the molecular structure. The use of modern catalytic techniques has further improved the efficiency and selectivity of these reactions.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Researchers have found that under certain conditions, it can undergo enzymatic degradation without releasing harmful byproducts. This makes it a potential candidate for sustainable chemical processes.

In conclusion, benzyl N-(2-hydroxyethyl)-N-(1,2,3,4-tetrahydronaphthalen-1-yl)carbamate (CAS No. 2680716-85-0) is a multifaceted compound with wide-ranging applications across various industries. Its unique structure and functional groups make it an invaluable tool for scientists and engineers seeking innovative solutions in materials science and medicinal chemistry.